Cas no 51865-00-0 (9-Pentacosene, (Z)-)

• Product Name: 9-Pentacosene, (Z)-
• CAS No: 51865-00-0
• MF: C₂₅H₅₀
• MW: 350.664508342743
• CID: 361199
• PubChem ID: 14159395
• Update Time: 2025-05-22

9-Pentacosene, (Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Pentacosene, (Z)-
• pentacos-9-ene
• 9-Pentacosene, (9Z)-
• PD088478
• Q27280700
• (Z)-pentacos-9-ene
• UNII-IF7R5C51EW
• LMFA11000114
• 9(Z)-Pentacosene
• 9Z-Pentacosene
• YJTCMKZGFBOKQS-ZPHPHTNESA-N
• (z)-9-pentacosene
• AKOS040756081
• 51865-00-0
• IF7R5C51EW
• (9Z)-9-pentacosene
• 69188-47-2
• cis-9-Pentacosene

• Inchi： 1S/C25H50/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-25H2,1-2H3/b19-17-
• InChI Key： YJTCMKZGFBOKQS-ZPHPHTNESA-N
• SMILES： C(CCCCCC/C=C\CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 350.3915
• Monoisotopic Mass: 350.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on 9-Pentacosene, (Z)-

9-Pentacosene, (Z)-

9-Pentacosene, (Z)- is a saturated hydrocarbon with the CAS Registry Number 51865-00-0. This compound belongs to the family of alkanes and is specifically a pentacosene, meaning it has 25 carbon atoms in its structure. The "(Z)" designation indicates the stereochemistry of the double bond at position 9, where the higher priority groups are on the same side of the double bond. This compound is a key player in various chemical and industrial applications due to its unique properties and structural characteristics.

The molecular formula of 9-Pentacosene, (Z)- is C₂₅H₄₈, which gives it a molecular weight of approximately 352.6 g/mol. It exists as a colorless liquid at room temperature and has a boiling point of around 147°C. Its physical properties make it suitable for use in high-performance lubricants, as well as in the formulation of specialized polymers and coatings. Recent studies have highlighted its potential in enhancing the thermal stability of polymer blends, particularly in high-temperature applications such as aerospace and automotive industries.

One of the most significant advancements in the study of 9-Pentacosene, (Z)- involves its role in nanotechnology. Researchers have discovered that this compound can act as a precursor for the synthesis of carbon nanotubes (CNTs) through catalytic chemical vapor deposition (CCVD). The ability of 9-Pentacosene, (Z)- to decompose into carbon and hydrogen under controlled conditions makes it an ideal candidate for producing high-quality CNTs with tailored properties. This breakthrough has opened new avenues for its application in electronics, energy storage systems, and composite materials.

In addition to its industrial applications, 9-Pentacosene, (Z)- has also gained attention in the field of biotechnology. Recent research has explored its potential as a bio-based precursor for synthesizing biodegradable plastics. By incorporating 9-Pentacosene, (Z)- into polymer matrices, scientists have developed materials that exhibit enhanced biodegradability while maintaining mechanical strength. This development aligns with global efforts to reduce plastic waste and promote sustainable practices.

The synthesis of 9-Pentacosene, (Z)- typically involves dehydrohalogenation or elimination reactions from appropriate alkyl halides. However, advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, the use of zeolite catalysts has significantly improved yield and purity levels during the manufacturing process. These innovations not only reduce production costs but also minimize environmental impact by decreasing waste generation.

From an environmental perspective, 9-Pentacosene, (Z)- exhibits low toxicity and biodegradability under aerobic conditions. Studies have shown that it can be effectively treated using conventional wastewater treatment methods, making it a safer alternative to many traditional chemicals used in industrial processes. Its eco-friendly profile has further bolstered its appeal across various sectors.

In conclusion, 9-Pentacosene, (Z)- is a versatile compound with a wide range of applications spanning from advanced materials to sustainable technologies. Its unique properties and compatibility with cutting-edge manufacturing techniques make it an essential component in modern chemistry and industry. As research continues to uncover new potentials for this compound, its role in shaping future innovations is set to grow even further.